Cas no 109296-87-9 (Methyl 2-methoxy-6-(trifluoromethyl)benzoate)
109296-87-9 structure
Product Name:Methyl 2-methoxy-6-(trifluoromethyl)benzoate
CAS No:109296-87-9
MF:C10H9F3O3
MW:234.171873807907
CID:2867797
PubChem ID:13700243
Update Time:2025-04-21
Methyl 2-methoxy-6-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-methoxy-6-(trifluoromethyl)benzoate
- XAUHZLYOSGULKW-UHFFFAOYSA-N
- 109296-87-9
- 2-methoxy-6-(trifluoromethyl)-benzoic acid methyl ester
- methyl2-methoxy-6-(trifluoromethyl)benzoate
- Methyl 2-methoxy-6-(trifluoromethyl)benzoate
-
- Inchi： 1S/C10H9F3O3/c1-15-7-5-3-4-6(10(11,12)13)8(7)9(14)16-2/h3-5H,1-2H3
- InChI Key： XAUHZLYOSGULKW-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=C(C=1C(=O)OC)OC)(F)F
Computed Properties
- Exact Mass: 234.05037863Da
- Monoisotopic Mass: 234.05037863Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 35.5Ų
Methyl 2-methoxy-6-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015000674-250mg |
Methyl 2-methoxy-6-(trifluoromethyl)benzoate |
109296-87-9 | 97% | 250mg |
$480.00 | 2023-09-04 | |
| Alichem | A015000674-500mg |
Methyl 2-methoxy-6-(trifluoromethyl)benzoate |
109296-87-9 | 97% | 500mg |
$823.15 | 2023-09-04 | |
| Alichem | A015000674-1g |
Methyl 2-methoxy-6-(trifluoromethyl)benzoate |
109296-87-9 | 97% | 1g |
$1460.20 | 2023-09-04 |
Methyl 2-methoxy-6-(trifluoromethyl)benzoate Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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